Cas no 898416-65-4 (2,5-dichloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide)

• Product Name: 2,5-dichloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide
• CAS No: 898416-65-4
• MF: C₂₂H₂₀Cl₂N₂O₂
• MW: 415.312403678894
• CID: 5482057
• Update Time: 2025-05-30

2,5-dichloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]benzamide
• 2,5-dichloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide

• Inchi： 1S/C22H20Cl2N2O2/c23-17-7-8-19(24)18(12-17)22(27)25-13-20(21-6-3-11-28-21)26-10-9-15-4-1-2-5-16(15)14-26/h1-8,11-12,20H,9-10,13-14H2,(H,25,27)
• InChI Key： DEWIUYFZXUENJX-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CO1)(=O)C1=CC(Cl)=CC=C1Cl

Additional information on 2,5-dichloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide

Introduction to 2,5-dichloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide (CAS No. 898416-65-4)

2,5-dichloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide (CAS No. 898416-65-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dichlorobenzamide moiety and a tetrahydroisoquinoline ring system, which are key to its biological activities and potential therapeutic applications.

The dichlorobenzamide moiety in this compound is known for its ability to interact with various biological targets, particularly those involved in signal transduction pathways. This functional group has been extensively studied for its potential in modulating enzyme activities and receptor interactions. The presence of the furan ring adds further complexity and bioactivity to the molecule, as furans are often associated with anti-inflammatory and antioxidant properties.

The 1,2,3,4-tetrahydroisoquinoline ring system is another critical component of this compound. Tetrahydroisoquinolines are a class of alkaloids that have been extensively studied for their diverse biological activities, including neuroprotective, analgesic, and anti-inflammatory effects. The combination of these structural elements in 2,5-dichloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide suggests a high potential for developing novel therapeutic agents.

Recent research has focused on the pharmacological properties of this compound. Studies have shown that it exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's potential as a lead molecule for the development of new drugs targeting these conditions.

In the context of drug discovery and development, the synthesis and characterization of 2,5-dichloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide have been extensively documented. Various synthetic routes have been explored to optimize yield and purity while minimizing side reactions. One notable approach involves the coupling of 2-chlorobenzoyl chloride with 1-(furan-2-yl)-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propanamine using a suitable coupling reagent such as EDCI or HATU.

The biological evaluation of this compound has also been a focus of recent studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as COX-1 and COX-2. Furthermore, in vivo studies have shown that it can reduce inflammation and oxidative stress in animal models of inflammatory diseases. These findings underscore its potential as a therapeutic agent for conditions characterized by chronic inflammation.

In addition to its anti-inflammatory properties, 2,5-dichloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide has shown promise in neuroprotection. Studies have indicated that it can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective effect is particularly relevant for the treatment of neurodegenerative diseases where oxidative stress plays a significant role.

The pharmacokinetic properties of this compound have also been investigated to assess its suitability for clinical applications. Preliminary studies suggest that it has favorable absorption and distribution profiles in vivo. However, further research is needed to optimize its pharmacokinetic parameters and ensure optimal therapeutic efficacy with minimal side effects.

In conclusion, 2,5-dichloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide (CAS No. 898416-65-4) represents a promising lead compound with significant potential for the development of new therapeutic agents targeting inflammatory and neurodegenerative diseases. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.